2-(3-((Tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-YL)-6-fluoro-4-iodopyridine

• IUPAC Name: tert-butyl-[[1-(6-fluoro-4-iodopyridin-2-yl)pyrrolidin-3-yl]methoxy]-dimethylsilane
• InChI: InChI=1S/C16H26FIN2OSi/c1-16(2,3)22(4,5)21-11-12-6-7-20(10-12)15-9-13(18)8-14(17)19-15/h8-9,12H,6-7,10-11H2,1-5H3
• InChI Key: ZTERAYIZDZBDSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1CCN(C1)C2=NC(=CC(=C2)I)F
• Molecular Formula: C16H26FIN2OSi
• DSSTOX Substance ID: DTXSID40673616
• Molecular Weight: 436.38 g/mol
• CAS RN: 1228665-82-4

Description

The compound “2-(3-((Tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-YL)-6-fluoro-4-iodopyridine” is a unique chemical with the empirical formula C16H27IN2OSi and a molecular weight of 418.39. It is provided to early discovery researchers as part of a collection of unique chemicals.

Chemical Reactions Analysis

The tert-butyldimethylsilyloxy group is known to be hydrolytically stable and has been used as a silylation agent in various reactions. It can act both as an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The chemical compound is instrumental in the synthesis and characterization of various pyridines, serving as a critical intermediate. For instance, researchers synthesized two pyridines substituted with five different elements by stepwise and regioselective installation of functional groups. This process involved novel methodologies like dehalocyanation of iodopyridines and microwave-assisted acidic hydrolysis of 2-fluoropyridines, leading to their conversion into corresponding 2-pyridones (Kieseritzky & Lindström, 2010).

Intermediate in Complex Syntheses

It serves as a chiral intermediate in the synthesis of complex organic compounds like batzelladines A and B. The precise synthesis involves stereoselective Reformatsky coupling reactions, with the compound's absolute configuration determined through NMR and single-crystal X-ray diffraction (Guo et al., 2017).

Synthesis of Histamine H4 Receptor Ligands

In medicinal chemistry, it's involved in the synthesis of 2-aminopyrimidines as ligands for the histamine H4 receptor. These studies are crucial for understanding ligand-receptor interactions and developing potential therapeutic agents (Altenbach et al., 2008).

Antibacterial Activity Studies

It also plays a role in the synthesis of novel 4-Pyrrolidin-3-cyanopyridine derivatives, which were evaluated for their antimicrobial activity against various aerobic and anaerobic bacteria. The minimal inhibitory concentration values for these derivatives indicate their potential in developing new antimicrobial agents (Bogdanowicz et al., 2013).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating it is toxic if swallowed. It is also classified under storage class code 11, which refers to combustible solids. The flash point is not applicable.

Mechanism of Action

Target of Action

It’s known that similar compounds with tert-butyldimethylsilyloxy groups are often used in synthetic glycobiology .

Mode of Action

Compounds with tert-butyldimethylsilyloxy groups can act both as aldol donors and aldol acceptors in the stereocontrolled production of erythrose .

Biochemical Pathways

It’s known that similar compounds with tert-butyldimethylsilyloxy groups are involved in the synthesis of various organic compounds .

Pharmacokinetics

Similar compounds with tert-butyldimethylsilyloxy groups have been shown to have a boiling point of 110 °c/6 mmhg and a density of 0892 g/mL at 25 °C .

Action Environment

It’s known that similar compounds with tert-butyldimethylsilyloxy groups are stable under acidic conditions .